tert-butyl 4-(carboxy)-3-methylpiperazine-1-carboxylate
Description
Piperazine derivatives, such as tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4- (2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, are useful building blocks/intermediates in the synthesis of several novel organic compounds . They have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .
Synthesis Analysis
While specific synthesis methods for “tert-butyl 4-(carboxy)-3-methylpiperazine-1-carboxylate” were not found, similar compounds have been synthesized and characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies .Molecular Structure Analysis
The structures of similar compounds were confirmed by single crystal X-ray diffraction analysis . The molecule of one such compound is linear in shape with the ethyl acetate moiety adopting a fully extended conformation, while another is L-shaped with the molecule being twisted at the C10 atom .Chemical Reactions Analysis
The tert-butyl group has been used as a probe for NMR studies of macromolecular complexes . The tert-butyl cation will either be quenched by a suitable trapping agent, deprotonate to form isobutylene (gas), or polymerize to form isobutylene oligomers .Safety and Hazards
Future Directions
Piperazine derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds . Due to their easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties, the incorporation of the piperazine ring is considered an important synthetic strategy in the field of drug discovery .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(carboxy)-3-methylpiperazine-1-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)-3-methylpiperazine-1-carboxylate with sodium hydroxide followed by the reaction with sodium chloroacetate.", "Starting Materials": [ "tert-butyl alcohol", "4-(chloromethyl)-3-methylpiperazine-1-carboxylic acid", "sodium hydroxide", "sodium chloroacetate", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of tert-butyl 4-(chloromethyl)-3-methylpiperazine-1-carboxylate by reacting 4-(chloromethyl)-3-methylpiperazine-1-carboxylic acid with tert-butyl alcohol in the presence of thionyl chloride.", "Step 2: Preparation of sodium hydroxide solution by dissolving sodium hydroxide in water.", "Step 3: Reaction of tert-butyl 4-(chloromethyl)-3-methylpiperazine-1-carboxylate with sodium hydroxide to form tert-butyl 4-(hydroxymethyl)-3-methylpiperazine-1-carboxylate.", "Step 4: Preparation of sodium chloroacetate solution by dissolving sodium chloroacetate in water.", "Step 5: Reaction of tert-butyl 4-(hydroxymethyl)-3-methylpiperazine-1-carboxylate with sodium chloroacetate to form tert-butyl 4-(carboxy)-3-methylpiperazine-1-carboxylate.", "Step 6: Isolation of the product by extraction with diethyl ether and drying over anhydrous magnesium sulfate." ] } | |
CAS RN |
1626387-98-1 |
Product Name |
tert-butyl 4-(carboxy)-3-methylpiperazine-1-carboxylate |
Molecular Formula |
C11H19ClN2O3 |
Molecular Weight |
262.7 |
Purity |
95 |
Origin of Product |
United States |
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